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Compound of Interest

Compound Name: (R)-(+)-Celiprolol-d9 Hydrochloride

Cat. No.: B590290 Get Quote

An In-depth Technical Guide on (R)-(+)-Celiprolol-d9 Hydrochloride

This guide provides a detailed overview of the molecular properties of (R)-(+)-Celiprolol-d9
Hydrochloride, a deuterated analog of (R)-(+)-Celiprolol Hydrochloride. It is intended for

researchers, scientists, and professionals in drug development who require precise information

for analytical and research applications.

Core Molecular Data
(R)-(+)-Celiprolol-d9 Hydrochloride is a stable isotope-labeled version of (R)-(+)-Celiprolol

Hydrochloride, where nine hydrogen atoms have been replaced by deuterium. This labeling is a

crucial tool in various research applications, including pharmacokinetic studies and as an

internal standard in mass spectrometry-based quantification.

Quantitative Data Summary
The table below summarizes the key molecular weight and formula information for both the

deuterated and non-deuterated forms of (R)-(+)-Celiprolol Hydrochloride.
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Property
(R)-(+)-Celiprolol-d9
Hydrochloride

Celiprolol Hydrochloride

Molecular Weight
425.01 g/mol [1][2][3], 425.02

g/mol [4]

415.95 g/mol [5], 416.0 g/mol

[6][7]

Molecular Formula C₂₀H₂₅D₉ClN₃O₄[1][2][3] C₂₀H₃₄ClN₃O₄[6]

CAS Number 1330045-90-3[1] 57470-78-7[5][8][7]

Experimental Protocols
The determination of the molecular weight of chemical compounds like (R)-(+)-Celiprolol-d9
Hydrochloride is typically achieved through mass spectrometry.

Methodology: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: A solution of (R)-(+)-Celiprolol-d9 Hydrochloride is prepared in a

suitable solvent, such as methanol or acetonitrile.

Ionization: The sample is introduced into the mass spectrometer and ionized using an

appropriate technique, commonly Electrospray Ionization (ESI). ESI is a soft ionization

method that minimizes fragmentation, allowing for the detection of the intact molecular ion.

Mass Analysis: The ionized molecules are then guided into a high-resolution mass analyzer,

such as an Orbitrap or Time-of-Flight (TOF) analyzer. These instruments can measure the

mass-to-charge ratio (m/z) of ions with high accuracy and precision.

Data Acquisition: The mass spectrometer detects the abundance of ions at each m/z value,

generating a mass spectrum. For (R)-(+)-Celiprolol-d9 Hydrochloride, the protonated

molecule [M+H]⁺ would be observed.

Data Analysis: The molecular weight is determined from the m/z value of the most abundant

isotopic peak of the molecular ion. The high resolution allows for the differentiation of the

deuterated compound from its non-deuterated counterpart based on the mass difference.

Visualized Workflow
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The following diagram illustrates the conceptual relationship between Celiprolol, its

hydrochloride salt, and its deuterated form, culminating in the final compound of interest.

Celiprolol (Base Molecule)

Addition of HCl

Celiprolol Hydrochloride

Isotopic Labeling (9 Deuterium Atoms)

(R)-(+)-Celiprolol-d9 Hydrochloride

Click to download full resolution via product page

Caption: Conceptual workflow for the formation of (R)-(+)-Celiprolol-d9 Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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